1-[5-bromo-1-(phenylsulfonyl)-1H-pyrrol-3-yl]-N-methylmethanamine

• Molecular Formula: C12H13BrN2O2S
• Molecular Weight: 329.21 g/mol
• IUPAC Name: 1-[1-(benzenesulfonyl)-5-bromopyrrol-3-yl]-N-methylmethanamine
• InChI: InChI=1S/C12H13BrN2O2S/c1-14-8-10-7-12(13)15(9-10)18(16,17)11-5-3-2-4-6-11/h2-7,9,14H,8H2,1H3
• InChI Key: LTYRAGSTQSSBSO-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CN(C(=C1)Br)S(=O)(=O)C2=CC=CC=C2

Description

1-[5-bromo-1-(phenylsulfonyl)-1H-pyrrol-3-yl]-N-methylmethanamine is a useful research compound. Its molecular formula is C12H13BrN2O2S and its molecular weight is 329.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (60 mL) of 5-bromo-1-(phenylsulfonyl)-1H-pyrrole-3-carbaldehyde (3.5 g) in methanol were added methylammonium chloride (7.5 g) and sodium cyanoborohydride (2.4 g), and the mixture was stirred at room temperature for 1 hr. The reaction mixture was concentrated under reduced pressure, saturated aqueous sodium hydrogencarbonate solution was added to the residue, and the mixture was extracted with ethyl acetate. The extract was washed with saturated aqueous sodium hydrogencarbonate solution, water and saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give the title compound as a brown oil (yield 4.4 g, about 100%).